Cas no 1935201-56-1 (2,4(1H,3H)-Pyrimidinedione, 5-amino-1-[2-(methylsulfinyl)ethyl]-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 5-amino-1-[2-(methylsulfinyl)ethyl]-
• CAS No: 1935201-56-1
• MF: C₇H₁₁N₃O₃S
• MW: 217.245539903641
• CID: 6125585
• PubChem ID: 131080036
• Update Time: 2025-05-30

2,4(1H,3H)-Pyrimidinedione, 5-amino-1-[2-(methylsulfinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 5-amino-1-[2-(methylsulfinyl)ethyl]-
• EN300-804075
• 1935201-56-1
• 5-Amino-1-(2-methanesulfinylethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C7H11N3O3S/c1-14(13)3-2-10-4-5(8)6(11)9-7(10)12/h4H,2-3,8H2,1H3,(H,9,11,12)
• InChI Key： FIUKUMBFLLXHGH-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCS(C)=O)C=C(N)C(=O)N1

Computed Properties

• Exact Mass: 217.05211239g/mol
• Monoisotopic Mass: 217.05211239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.458±0.06 g/cm3(Predicted)
• pka: 9.44±0.10(Predicted)

Additional information on 2,4(1H,3H)-Pyrimidinedione, 5-amino-1-[2-(methylsulfinyl)ethyl]-

Professional Introduction to 2,4(1H,3H)-Pyrimidinedione, 5-amino-1-[2-(methylsulfinyl)ethyl] and CAS No. 1935201-56-1

The compound CAS No. 1935201-56-1 corresponds to the chemical entity 2,4(1H,3H)-Pyrimidinedione, 5-amino-1-[2-(methylsulfinyl)ethyl], a heterocyclic organic molecule with significant potential in the field of pharmaceutical and biochemical research. This compound belongs to the pyrimidine class of nitrogen-containing heterocycles, which are widely recognized for their diverse biological activities and structural versatility. The presence of both amino and sulfonamide functional groups in its molecular structure suggests a high degree of reactivity and adaptability in synthetic chemistry, making it a valuable scaffold for drug discovery and development.

Recent advancements in medicinal chemistry have highlighted the importance of pyrimidine derivatives in the design of novel therapeutic agents. The specific substitution pattern in 2,4(1H,3H)-Pyrimidinedione, 5-amino-1-[2-(methylsulfinyl)ethyl] positions it as a promising candidate for further exploration in various pharmacological contexts. For instance, studies have demonstrated that pyrimidine-based compounds can exhibit inhibitory effects on enzymes and receptors involved in inflammatory pathways, making them relevant for the development of anti-inflammatory drugs.

The 5-amino group in the molecule is particularly noteworthy, as it can serve as a site for further functionalization through reactions such as coupling or acylation. This flexibility allows chemists to modify the compound's properties to target specific biological pathways more effectively. Additionally, the methylsulfinyl moiety at the C-1 position introduces a polar sulfonamide group, which can enhance solubility and binding affinity to biological targets. Such structural features are often exploited in the design of small-molecule inhibitors and activators.

In the realm of academic research, CAS No. 1935201-56-1 has been utilized in several studies aimed at understanding its interaction with biological systems. For example, computational modeling has been employed to predict how this compound might bind to proteins involved in metabolic processes or signal transduction. These simulations have provided insights into potential drug-like properties, such as binding affinity and metabolic stability, which are critical factors in drug development.

One notable area of investigation has been its potential role as an intermediate in synthesizing more complex pharmacophores. The structural framework of 2,4(1H,3H)-Pyrimidinedione, 5-amino-1-[2-(methylsulfinyl)ethyl] allows for further derivatization by introducing additional functional groups or by modifying existing ones. This adaptability has made it a useful building block in synthetic organic chemistry laboratories aiming to develop novel therapeutics.

The sulfonamide group is particularly interesting from a biochemical perspective due to its ability to mimic carboxylic acid functionalities while offering enhanced stability under physiological conditions. This characteristic makes it an attractive feature for designing drugs that require prolonged bioavailability or resistance to enzymatic degradation. Moreover, the presence of both amino and sulfonamide groups provides multiple sites for covalent bonding with biological targets, potentially leading to higher efficacy.

Recent experimental studies have also explored the pharmacokinetic properties of derivatives related to CAS No. 1935201-56-1. These investigations have focused on optimizing absorption, distribution, metabolism, excretion (ADME) profiles to ensure that future drug candidates derived from this scaffold exhibit favorable pharmacokinetic behavior. Such efforts are crucial for translating promising preclinical findings into effective clinical therapies.

The versatility of 2,4(1H,3H)-Pyrimidinedione, 5-amino-1-[2-(methylsulfinyl)ethyl] extends beyond its applications in drug discovery; it also holds potential in materials science and agrochemical research. For instance, modified pyrimidine derivatives have been explored as components in advanced materials due to their ability to form stable coordination complexes with metals or other small molecules. This property could be leveraged in designing novel catalysts or luminescent materials.

In conclusion,CAS No. 1935201-56-1 represents a structurally intriguing compound with broad applications across multiple scientific disciplines. Its unique combination of functional groups makes it a valuable asset for researchers seeking innovative solutions in pharmaceuticals and beyond. As our understanding of molecular interactions continues to evolve,2,4(1H,3H)-Pyrimidinedione, 5-amino-, [2-(methylsulfinyl)ethyl] derivatives are likely to play an increasingly significant role in shaping future advancements.